3-benzyl-5-methyl-7-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidine-2(3H)-thione

• IUPAC Name: 3-benzyl-5-methyl-7-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidine-2-thione
• InChI: InChI=1S/C18H20N4S2/c1-13-19-16(21-10-6-3-7-11-21)15-17(20-13)22(18(23)24-15)12-14-8-4-2-5-9-14/h2,4-5,8-9H,3,6-7,10-12H2,1H3
• InChI Key: PTHSNRQZJCKEQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)N3CCCCC3)SC(=S)N2CC4=CC=CC=C4
• Molecular Formula: C18H20N4S2
• Molecular Weight: 356.5 g/mol

Description

3-benzyl-5-methyl-7-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidine-2(3H)-thione is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 3-benzyl-5-methyl-7-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidine-2(3H)-thione is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter that plays a crucial role in cognitive function. Additionally, this compound has been reported to inhibit the activity of topoisomerase, an enzyme that is essential for DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also been reported to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain, resulting in improved cognitive function. Additionally, this compound has been reported to exhibit antifungal, antibacterial, and antiviral activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-benzyl-5-methyl-7-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidine-2(3H)-thione in lab experiments is its potential for use in drug discovery. This compound has been reported to exhibit various pharmacological activities, including anticancer, antifungal, antibacterial, and antiviral activities. Additionally, this compound has shown promising results in the treatment of Alzheimer's disease. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for the research on 3-benzyl-5-methyl-7-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidine-2(3H)-thione. One of the potential directions is the development of novel drugs based on this compound for the treatment of various diseases, including cancer, Alzheimer's disease, and infectious diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential toxicity. Furthermore, the synthesis of analogs of this compound may lead to the discovery of compounds with improved pharmacological activities and reduced toxicity.

Synthesis Methods

Several methods have been reported for the synthesis of 3-benzyl-5-methyl-7-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidine-2(3H)-thione. One of the common methods involves the reaction of 2-aminothiazole with 5-methyl-2-thiouracil in the presence of benzyl bromide and potassium carbonate. The reaction mixture is then refluxed in ethanol, and the product is obtained in good yield after purification.

Scientific Research Applications

3-benzyl-5-methyl-7-piperidin-1-yl[1,3]thiazolo[4,5-d]pyrimidine-2(3H)-thione has shown potential in various scientific research applications. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. This compound has also shown promising results in the treatment of Alzheimer's disease by inhibiting the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine in the brain. Additionally, this compound has been studied for its antifungal, antibacterial, and antiviral activities.